Cas no 1261443-36-0 (3-(3'-Methoxy-4'-(trifluoromethyl)phenyl)propionic acid)

• Product Name: 3-(3'-Methoxy-4'-(trifluoromethyl)phenyl)propionic acid
• CAS No: 1261443-36-0
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4984551
• Update Time: 2023-08-24

3-(3'-Methoxy-4'-(trifluoromethyl)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Methoxy-4'-(trifluoromethyl)phenyl)propionic acid

• Inchi： 1S/C11H11F3O3/c1-17-9-6-7(3-5-10(15)16)2-4-8(9)11(12,13)14/h2,4,6H,3,5H2,1H3,(H,15,16)
• InChI Key： BESZQJPGISLSNY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)CCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5